Cas no 2639424-46-5 (ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate)

Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate is a triazole-based heterocyclic compound featuring both an amino phenyl and an ethyl carboxylate functional group. Its structural versatility makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of the 3-aminophenyl moiety enhances reactivity for further derivatization, while the ethyl ester group offers stability and ease of modification. This compound is well-suited for applications in medicinal chemistry, such as the development of triazole-containing drug candidates, due to its balanced solubility and reactivity profile. Its synthesis typically involves efficient cyclization strategies, ensuring high purity and yield for research-scale applications.
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate structure
2639424-46-5 structure
Product Name:ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
CAS No:2639424-46-5
MF:C13H16N4O2
MW:260.291742324829
CID:5666117
PubChem ID:165901327
Update Time:2025-10-29

ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639424-46-5
    • EN300-27724684
    • ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
    • Inchi: 1S/C13H16N4O2/c1-3-11-12(13(18)19-4-2)15-16-17(11)10-7-5-6-9(14)8-10/h5-8H,3-4,14H2,1-2H3
    • InChI Key: YKGVPNKAHLETDO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(CC)N(C2C=CC=C(C=2)N)N=N1)=O

Computed Properties

  • Exact Mass: 260.12732577g/mol
  • Monoisotopic Mass: 260.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83Ų

ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27724684-0.05g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
0.05g
$612.0 2025-03-20
Enamine
EN300-27724684-0.1g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
0.1g
$640.0 2025-03-20
Enamine
EN300-27724684-0.25g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
0.25g
$670.0 2025-03-20
Enamine
EN300-27724684-0.5g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
0.5g
$699.0 2025-03-20
Enamine
EN300-27724684-1.0g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
1.0g
$728.0 2025-03-20
Enamine
EN300-27724684-2.5g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
2.5g
$1428.0 2025-03-20
Enamine
EN300-27724684-5.0g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
5.0g
$2110.0 2025-03-20
Enamine
EN300-27724684-10.0g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5 95.0%
10.0g
$3131.0 2025-03-20
Enamine
EN300-27724684-1g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5
1g
$728.0 2023-09-10
Enamine
EN300-27724684-5g
ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
2639424-46-5
5g
$2110.0 2023-09-10

Additional information on ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate

Professional Introduction to Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639424-46-5)

Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2639424-46-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its triazole core and aromatic amine substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structure of Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate features a triazole ring system connected to an ethyl ester group and an ethyl substituent on the triazole ring. The presence of a 3-amino phenyl group enhances its pharmacological relevance by introducing basicity and potential interactions with biological targets. This configuration makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing triazole moieties, due to their diverse biological activities. Triazoles are known for their stability and ability to form hydrogen bonds, which are crucial for binding to biological targets. The compound Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate leverages these properties, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The ethyl ester group can be further modified through various chemical reactions, such as hydrolysis or transesterification, to introduce different functional groups. This flexibility allows for the creation of a wide range of derivatives with tailored biological activities.

The pharmacological profile of Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate has been the subject of several studies. Researchers have investigated its interactions with various enzymes and receptors, uncovering potential therapeutic applications. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways. These findings highlight its potential as a lead compound in the development of drugs targeting diseases such as cancer and inflammatory disorders.

The synthesis of Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the formation of the triazole ring through cycloaddition reactions between organic azides and alkynes. Subsequent steps involve functional group transformations to introduce the amine and ester groups. These synthetic strategies not only highlight the versatility of triazole chemistry but also demonstrate the importance of well-designed synthetic routes in drug development.

In addition to its pharmacological potential, Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate has been studied for its chemical stability and compatibility with various solvents. These properties are crucial for its use in pharmaceutical formulations and biological assays. The compound's solubility profile allows for easy incorporation into different media, facilitating its application in both in vitro and in vivo studies.

The future prospects for Ethyl 1-(3-aminophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate are promising. Ongoing research aims to optimize its synthesis and explore new derivatives with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits. The compound's unique structure and properties make it a valuable asset in the quest for novel medicines.

In conclusion, Ethyl 1-(3-amino phenyl)-5-et h y l -1 H - 1 , 2 , 3 - tri az ole -4 - car box ylate (CAS No. 2639424 -46 -5) represents a significant advancement in pharmaceutical chemistry. Its structural features and potential applications underscore its importance as a lead compound in drug discovery. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd